Cas no 5794-24-1 (D-(-)-Asparagine Monohydrate)

• Product Name: D-(-)-Asparagine Monohydrate
• CAS No: 5794-24-1
• MF: C₄H₁₀N₂O₄
• MW: 150.1332
• MDL: MFCD00149558
• CID: 46185
• PubChem ID: 24891320
• Update Time: 2025-07-21

D-(-)-Asparagine Monohydrate Chemical and Physical Properties

Names and Identifiers

• D-(-)-Asparagine Monohydrate
• D-Asparagine monohydrate
• (R)-2,4-diamino-4-oxobutanoic acid hydrate
• (2R)-2,4-diamino-4-oxobutanoic acid,hydrate
• D-Asparagine, hydrate
• D-Asparagine.H2O
• D-Asparagine·H2O
• H-D-Asn-OH · H₂O
• H-D-Asn-OH·H?O
• D(-)-Asparagine monohydrate
• H-D-Asn-OH
• H-D-Asn-OH·H2O
• (R)-2-Aminosuccinic acid 4-amide
• (R)-(-)-2-Aminosuccinamic acid
• (D)-Aspartic acid 4-amide
• H-D-Asn-OH Monohydrate
• D-2-Aminosuccinamic acid hydrate
• D-Asparagine hydrate
• D-Asparaginemonohydrate
• D-Asparagine, monohydrate
• D-Asparagine inverted exclamation mark currencyH2O
• D-alpha-Aminosuccinamic Acid
• D-(-)Asparagine Monohydrate
• PubChem15169
• DSSTox_RID_82874
• DSSTox_CID_28604
• DSST
• 2058-58-4 (anhydr.)
• D-Asparagine monohydrate, 99%
• DA-62674
• MFCD00149558
• SCHEMBL8103410
• GS-3271
• CAS-5794-24-1
• RBMGJIZCEWRQES-HSHFZTNMSA-N
• Tox21_113056
• H-D-Asn-OH.H2O
• AKOS015892706
• CS-W018160
• NCGC00163330-01
• 5794-24-1
• D70834
• (2R)-2-amino-3-carbamoylpropanoic acid hydrate
• (2R)-2,4-diamino-4-oxobutanoic acid;hydrate
• DTXCID6028604
• AC-7160
• HY-W017444
• DTXSID6048678
• SY004421
• D-Asparagine monohydrate, >=99% (TLC)
• (R)-2-Aminosuccinamic acid hydrate
• C4H10N2O4
• CHEMBL2361922
• A-9000

• MDL： MFCD00149558
• Inchi： 1S/C4H8N2O3.H2O/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H2,6,7)(H,8,9);1H2/t2-;/m1./s1
• InChI Key： RBMGJIZCEWRQES-HSHFZTNMSA-N
• SMILES： O([H])C([C@@]([H])(C([H])([H])C(N([H])[H])=O)N([H])[H])=O.O([H])[H]

Computed Properties

• Exact Mass: 150.06400
• Monoisotopic Mass: 150.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Not determined
• Density: 1.0800
• Melting Point: 275 °C (dec.) (lit.)
• Boiling Point: 528.5℃ at 760 mmHg
• Flash Point: 200.9℃
• Water Partition Coefficient: 35 g/L (20 ºC)
• PSA: 115.64000
• LogP: -0.39000
• Merck: 14,837
• Specific Rotation: -33 º (c=5, 5N HCl, dry sub)
• Solubility: Not determined

D-(-)-Asparagine Monohydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-(-)-Asparagine Monohydrate

D-(-)-Asparagine Monohydrate (CAS No. 5794-24-1): A Comprehensive Overview

D-(-)-Asparagine Monohydrate, with the chemical formula C₄H₉N₃O₄·H₂O, is a hydrous form of L-asparagine, an essential amino acid widely recognized for its significant roles in biological and pharmaceutical applications. This compound, identified by its unique CAS No. 5794-24-1, has garnered considerable attention in recent years due to its multifaceted utility in research, drug development, and therapeutic interventions.

The structure of D-(-)-Asparagine Monohydrate consists of an asparagine molecule with a water molecule bound to it, forming a stable hydrate. This form is particularly favored in pharmaceutical formulations due to its enhanced solubility and stability compared to the anhydrous form. The enantiomeric purity of the L-form (D-(-)) ensures minimal interference from other amino acids, making it an ideal candidate for sensitive biological assays and synthetic applications.

In the realm of pharmaceutical research, D-(-)-Asparagine Monohydrate has been extensively studied for its potential as a building block in peptide synthesis and as a component in protein-based therapeutics. Its ability to participate in amide bond formation makes it invaluable in the construction of complex peptides and proteins. Furthermore, its hydrate form enhances the bioavailability of drugs when used as an excipient, improving drug delivery systems.

Recent advancements in biotechnology have highlighted the role of D-(-)-Asparagine Monohydrate in gene therapy and mRNA vaccine development. The compound's compatibility with nucleic acid carriers has been leveraged to enhance the stability and efficacy of mRNA vaccines, such as those developed for COVID-19. Studies have demonstrated that incorporating D-(-)-Asparagine Monohydrate into vaccine formulations can improve vaccine performance by optimizing mRNA delivery and reducing degradation rates.

The use of D-(-)-Asparagine Monohydrate extends beyond pharmaceuticals into the field of nutraceuticals. As an essential amino acid, it plays a crucial role in maintaining metabolic balance and supporting immune function. Its hydrate form enhances absorption rates when added to dietary supplements, making it a popular ingredient in health supplements aimed at improving overall well-being.

Industrial applications of D-(-)-Asparagine Monohydrate have also seen significant growth. In food science, it is utilized as a flavor enhancer and texture modifier due to its ability to interact with other food components, improving sensory attributes. Additionally, its role in biodegradable polymers has been explored, where it serves as a precursor for sustainable materials that are environmentally friendly.

The synthesis of D-(-)-Asparagine Monohydrate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, enabling large-scale production that meets the demands of various industries. Advances in enzymatic synthesis have further enhanced the sustainability of production by reducing energy consumption and minimizing waste.

In conclusion, D-(-)-Asparagine Monohydrate (CAS No. 5794-24-1) is a versatile compound with broad applications across multiple sectors. Its significance in pharmaceuticals, biotechnology, nutraceuticals, and industrial applications underscores its importance as a key chemical entity. As research continues to uncover new uses for this compound, its role in advancing scientific and medical innovations is poised to grow even further.